![molecular formula C18H23N7O4 B2737685 2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide CAS No. 2034271-07-1](/img/structure/B2737685.png)
2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H23N7O4 and its molecular weight is 401.427. The purity is usually 95%.
BenchChem offers high-quality 2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activity
Compounds with structures similar to the one specified are often synthesized as part of research into novel heterocyclic compounds that exhibit a range of biological activities. For example, the synthesis of new heterocycles incorporating morpholine and pyrimidine derivatives has been explored for their antimicrobial properties. These studies indicate a broader interest in developing compounds with potential applications in treating bacterial and fungal infections (A. Hossan et al., 2012; J.J. Majithiya et al., 2022).
Antimicrobial Screening
Further research into compounds with morpholino and pyrimidine components has involved their synthesis for the purpose of antimicrobial screening. These studies often aim to identify new therapeutic agents against a range of pathogenic bacteria and fungi, demonstrating the relevance of such compounds in the development of new antibiotics (R. Zaki et al., 2017; A. Abu‐Hashem et al., 2011).
Synthetic Methodology Development
The structural complexity of such molecules also underscores advancements in synthetic methodologies, particularly in the context of creating novel heterocyclic systems that could serve as scaffolds for further pharmacological exploration. This involves innovative synthetic routes to incorporate diverse functional groups that may enhance the biological activity or pharmacokinetic properties of the resulting compounds (Nikhil Sachdeva et al., 2012).
properties
IUPAC Name |
2-(4-cyclopropyl-6-oxopyrimidin-1-yl)-N-[(4-methoxy-6-morpholin-4-yl-1,3,5-triazin-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N7O4/c1-28-18-22-14(21-17(23-18)24-4-6-29-7-5-24)9-19-15(26)10-25-11-20-13(8-16(25)27)12-2-3-12/h8,11-12H,2-7,9-10H2,1H3,(H,19,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNYOPKPFXRONPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC(=NC(=N1)N2CCOCC2)CNC(=O)CN3C=NC(=CC3=O)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N7O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-cyclopropyl-6-oxopyrimidin-1(6H)-yl)-N-((4-methoxy-6-morpholino-1,3,5-triazin-2-yl)methyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.